Cas no 878726-52-4 (8-(2,3-dimethylphenyl)-3-ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2,3-dimethylphenyl)-3-ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878726-52-4
• MF: C₁₉H₂₁N₅O₂
• MW: 351.402343511581
• CID: 5557069
• Update Time: 2025-07-17

8-(2,3-dimethylphenyl)-3-ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(2,3-dimethylphenyl)-3-ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C19H21N5O2/c1-6-22-17(25)15-16(21(5)19(22)26)20-18-23(15)10-12(3)24(18)14-9-7-8-11(2)13(14)4/h7-10H,6H2,1-5H3
• InChI Key： UYUGDIGXSJREFX-UHFFFAOYSA-N
• SMILES： N1(C(N(C)C2N=C3N(C=C(C)N3C3C=CC=C(C=3C)C)C=2C1=O)=O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(2,3-dimethylphenyl)-3-ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Research Brief on 8-(2,3-dimethylphenyl)-3-ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 878726-52-4)

The compound 8-(2,3-dimethylphenyl)-3-ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 878726-52-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic purine derivative exhibits unique structural features that make it a promising candidate for therapeutic applications, particularly in the modulation of adenosine receptors and related signaling pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's affinity for adenosine A_2A and A_2B receptors. The study utilized radioligand binding assays and molecular docking simulations to demonstrate its selective antagonism of A_2B receptors, which are implicated in inflammatory and fibrotic diseases. The compound's IC₅₀ value for A_2B receptors was reported to be in the low nanomolar range, highlighting its potential as a lead compound for drug development.

Another recent investigation, detailed in Bioorganic & Medicinal Chemistry Letters, focused on the compound's metabolic stability and pharmacokinetic profile. The study employed in vitro liver microsome assays and in vivo rodent models to assess its bioavailability and half-life. Results indicated moderate metabolic stability, with a t_1/2 of approximately 4 hours in rats, suggesting the need for structural optimization to improve its drug-like properties.

Further research has explored the compound's potential in oncology. A 2024 preprint on bioRxiv reported its efficacy in inhibiting tumor growth in a xenograft model of colorectal cancer. The mechanism of action was linked to the suppression of adenosine-mediated immunosuppression in the tumor microenvironment. These findings position the compound as a potential immunomodulatory agent for combination therapies with checkpoint inhibitors.

Despite these promising results, challenges remain in the development of 8-(2,3-dimethylphenyl)-3-ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione as a therapeutic agent. Current research efforts are directed toward improving its solubility and reducing off-target effects while maintaining its high receptor selectivity. The compound's unique chemical structure continues to serve as a valuable scaffold for the design of novel adenosine receptor modulators.